Cas no 544694-70-4 (N-4-(1-Aminoethyl)phenylpyridine-4-carboxamide)

• Product Name: N-4-(1-Aminoethyl)phenylpyridine-4-carboxamide
• CAS No: 544694-70-4
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 4030127
• PubChem ID: 16788788
• Update Time: 2025-06-14

N-4-(1-Aminoethyl)phenylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, N-[4-(1-aminoethyl)phenyl]-
• N-[4-(1-aminoethyl)phenyl]pyridine-4-carboxamide
• Z278079344
• G44964
• UWA69470
• CHEMBL4550041
• AKOS000143067
• EN300-76557
• CS-0260994
• 544694-70-4
• N-4-(1-Aminoethyl)phenylpyridine-4-carboxamide

• Inchi： 1S/C14H15N3O/c1-10(15)11-2-4-13(5-3-11)17-14(18)12-6-8-16-9-7-12/h2-10H,15H2,1H3,(H,17,18)
• InChI Key： YLHOUXJZKHQYTC-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(NC2=CC=C(C(N)C)C=C2)=O)=C1

Computed Properties

• Exact Mass: 241.121512110Da
• Monoisotopic Mass: 241.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68Ų

Additional information on N-4-(1-Aminoethyl)phenylpyridine-4-carboxamide

Comprehensive Overview of N-4-(1-Aminoethyl)phenylpyridine-4-carboxamide (CAS No. 544694-70-4)

N-4-(1-Aminoethyl)phenylpyridine-4-carboxamide, with the CAS number 544694-70-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a pyridine-4-carboxamide moiety with an aminoethylphenyl group. Its distinct architecture makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. Researchers are increasingly exploring compounds like N-4-(1-Aminoethyl)phenylpyridine-4-carboxamide due to its potential interactions with specific biological targets. The compound's aminoethyl and carboxamide functional groups are particularly noteworthy, as they often play critical roles in binding to enzymes or receptors, making it a subject of interest in structure-activity relationship (SAR) studies.

One of the most frequently searched questions related to this compound is: "What are the potential applications of N-4-(1-Aminoethyl)phenylpyridine-4-carboxamide in drug development?" Current research suggests its utility in designing kinase inhibitors, which are pivotal in treating conditions such as inflammatory diseases and certain cancers. Additionally, its pyridine core is a common scaffold in medicinal chemistry, known for enhancing bioavailability and metabolic stability.

Another hot topic in the scientific community is the synthetic pathways for N-4-(1-Aminoethyl)phenylpyridine-4-carboxamide. Organic chemists are optimizing routes to improve yield and purity, often leveraging Pd-catalyzed cross-coupling reactions or reductive amination techniques. These methods align with the growing emphasis on green chemistry and sustainable synthesis, which are highly relevant to modern industrial practices.

From an SEO perspective, keywords such as "pyridine-4-carboxamide derivatives", "aminoethylphenyl compounds", and "CAS 544694-70-4 supplier" are frequently queried by researchers and procurement specialists. This reflects the compound's niche yet expanding role in both academic and commercial sectors. Its molecular weight and solubility properties are also common points of inquiry, as they influence formulation strategies in preclinical studies.

In summary, N-4-(1-Aminoethyl)phenylpyridine-4-carboxamide (CAS No. 544694-70-4) represents a versatile and scientifically valuable compound. Its structural features and potential applications align with contemporary trends in drug discovery, molecular design, and synthetic innovation. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics, addressing unmet medical needs across diverse therapeutic areas.